Cas no 1807408-02-1 (Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate
• CAS No: 1807408-02-1
• MF: C₁₅H₁₅ClO₅
• MW: 310.729604005814
• CID: 4958197
• Update Time: 2025-06-09

Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate

• Inchi： 1S/C15H15ClO5/c1-3-21-15(20)11-4-6-12(14(19)9(2)16)10(8-11)5-7-13(17)18/h4-9H,3H2,1-2H3,(H,17,18)/b7-5+
• InChI Key： IHLNXXINUAHZDK-FNORWQNLSA-N
• SMILES： ClC(C)C(C1C=CC(C(=O)OCC)=CC=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 432
• XLogP3: 2.8
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate

Exploring Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate (CAS No. 1807408-02-1): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate (CAS No. 1807408-02-1) stands out as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its carboxyvinyl and chloropropanoyl functional groups, has garnered attention in pharmaceutical research, material science, and synthetic chemistry. Its molecular architecture, combining aromatic and aliphatic components, makes it a valuable intermediate for designing novel molecules with tailored properties.

The compound's CAS number 1807408-02-1 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in global chemical databases. As sustainability and green chemistry gain traction, questions like "How can Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate be synthesized efficiently?" or "What are the eco-friendly applications of this compound?" are increasingly relevant. Innovations in catalytic processes and solvent-free reactions have been explored to optimize its production, aligning with the industry's shift toward reduced environmental impact.

From a functional perspective, the 2-carboxyvinyl moiety in Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate offers reactivity that can be harnessed for cross-coupling reactions, a hot topic in drug discovery. Meanwhile, the 2-chloropropanoyl group introduces electrophilic character, enabling nucleophilic substitutions—a feature exploited in polymer chemistry and agrochemical formulations. Researchers are also investigating its role in photodynamic therapy, where its light-sensitive properties could be leveraged for medical advancements.

In analytical chemistry, techniques like HPLC and NMR are pivotal for characterizing CAS 1807408-02-1, addressing common queries such as "How to purify Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate?" or "What solvents are compatible with this compound?" These methods ensure high purity, essential for applications in sensitive fields like electronics, where trace impurities can alter performance. The compound's stability under various pH conditions is another area of study, particularly for formulations requiring long shelf lives.

As the demand for bio-based chemicals rises, Ethyl 3-(2-carboxyvinyl)-4-(2-chloropropanoyl)benzoate is being evaluated for compatibility with renewable feedstocks. Its potential in biodegradable materials and as a precursor for non-toxic plasticizers aligns with circular economy principles. This intersection of innovation and sustainability makes it a compelling subject for future research, bridging gaps between academic exploration and industrial scalability.